Cas no 2137601-01-3 (4-Isothiazolecarbothioamide)
4-Isothiazolecarbothioamide is a heterocyclic compound featuring an isothiazole core functionalized with a carbothioamide group. This structure imparts unique reactivity, making it valuable in organic synthesis and pharmaceutical applications. The compound's sulfur-containing moieties enhance its potential as a versatile intermediate for constructing biologically active molecules, particularly in antimicrobial and antifungal agents. Its stability under standard conditions and compatibility with various reaction conditions further underscore its utility in medicinal chemistry. Additionally, the presence of both nitrogen and sulfur atoms allows for diverse coordination chemistry, facilitating its use in metal complexation studies. This compound is typically handled under controlled conditions due to its reactivity.
4-Isothiazolecarbothioamide structure
Product Name:4-Isothiazolecarbothioamide
CAS No:2137601-01-3
MF:C4H4N2S2
MW:144.217957496643
CID:5267466
Update Time:2025-10-29
4-Isothiazolecarbothioamide Chemical and Physical Properties
Names and Identifiers
-
- 1,2-thiazole-4-carbothioamide
- 4-Isothiazolecarbothioamide
-
- Inchi: 1S/C4H4N2S2/c5-4(7)3-1-6-8-2-3/h1-2H,(H2,5,7)
- InChI Key: YMWBQENTGDSQLA-UHFFFAOYSA-N
- SMILES: S1C=C(C(N)=S)C=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 104
- XLogP3: 0.5
- Topological Polar Surface Area: 99.2
4-Isothiazolecarbothioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-363149-0.05g |
1,2-thiazole-4-carbothioamide |
2137601-01-3 | 95.0% | 0.05g |
$707.0 | 2025-03-18 | |
| Enamine | EN300-363149-0.1g |
1,2-thiazole-4-carbothioamide |
2137601-01-3 | 95.0% | 0.1g |
$741.0 | 2025-03-18 | |
| Enamine | EN300-363149-0.25g |
1,2-thiazole-4-carbothioamide |
2137601-01-3 | 95.0% | 0.25g |
$774.0 | 2025-03-18 | |
| Enamine | EN300-363149-0.5g |
1,2-thiazole-4-carbothioamide |
2137601-01-3 | 95.0% | 0.5g |
$809.0 | 2025-03-18 | |
| Enamine | EN300-363149-1.0g |
1,2-thiazole-4-carbothioamide |
2137601-01-3 | 95.0% | 1.0g |
$842.0 | 2025-03-18 | |
| Enamine | EN300-363149-2.5g |
1,2-thiazole-4-carbothioamide |
2137601-01-3 | 95.0% | 2.5g |
$1650.0 | 2025-03-18 | |
| Enamine | EN300-363149-5.0g |
1,2-thiazole-4-carbothioamide |
2137601-01-3 | 95.0% | 5.0g |
$2443.0 | 2025-03-18 | |
| Enamine | EN300-363149-10.0g |
1,2-thiazole-4-carbothioamide |
2137601-01-3 | 95.0% | 10.0g |
$3622.0 | 2025-03-18 |
4-Isothiazolecarbothioamide Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Jason Wan Lab Chip, 2020,20, 4528-4538
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